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Boc-Asp-Ofm acid-modulated synthesis
protocol
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Compound Focus: Boc-Asp-Ofm

CAS No.: 129046-87-3

Cat. No.: S589991

Chemical Profile of Boc-Asp-Ofm

Boc-Asp-Ofm is a protected derivative of L-aspartic acid, commonly used in peptide synthesis. Its key

chemical identifiers and properties are summarized below.

Table 1: Molecular Identity of Boc-Asp-Ofm

Property Description

IUPAC Name (2S)-4-(9H-Fluoren-9-yImethoxy)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-
oxobutanoic acid [1] [2]

CAS Number 117014-32-1 (primary); 129046-87-3 is also referenced [3] [1] [2]
Molecular C23H25NOs [3] [1] [2]

Formula

Molecular 411.45 g/mol [3] [2]

Weight

Other Identifiers MDL Number: MFCD00076916 [1]; ChemSpider ID: 143840 [1]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s589991?utm_src=pdf-body
https://www.smolecule.com/products/s589991?utm_src=pdf-interest
https://www.smolecule.com/products/s589991?utm_src=pdf-body
https://www.smolecule.com/products/s589991?utm_src=pdf-body
https://www.smolecule.com/products/s589991?utm_src=pdf-body
https://www.chemspider.com/Chemical-Structure.143840.html
https://p3bio.com/boc-asp-ofm-oh/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8393652.htm
https://www.chemspider.com/Chemical-Structure.143840.html
https://p3bio.com/boc-asp-ofm-oh/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8393652.htm
https://www.chemspider.com/Chemical-Structure.143840.html
https://p3bio.com/boc-asp-ofm-oh/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8393652.htm
https://p3bio.com/boc-asp-ofm-oh/
https://www.chemspider.com/Chemical-Structure.143840.html
https://www.chemspider.com/Chemical-Structure.143840.html
https://www.smolecule.com/products/s589991?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Table 2: Physicochemical Properties & Safety

Property | Aspect Value / Description

Melting Point 138-142 °C [3]

Boating Point 617.4 £ 55.0 °C (Predicted) [3]
Density 1.251 [3]

pKa 4.01 + 0.19 (Predicted) [3]
Storage 2-8°C [3]

| GH&S Statement | Signal Word: Warning Hazard Statements: H302 (Harmful if swallowed), H315

(Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation) [3] |

General Role in Peptide Synthesis and a Hypothetical
Pathway

While specific protocols were not located, Boc-Asp-Ofm is designed for use in Solid-Phase Peptide
Synthesis (SPPS) using the Boc (tert-butyloxycarbonyl) strategy. The OFm (9-fluorenylmethyl) group
specifically protects the side-chain beta-carboxyl of aspartic acid, preventing side reactions like aspartimide

formation during the synthesis of challenging sequences [3] [1] [2].

The following diagram outlines the conceptual role of Boc-Asp-Ofm in a peptide assembly cycle,

highlighting the critical acid-modulation steps.
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Experimental Guidance and Information Gaps

Given the lack of specific protocols in the search results, the following guidance is provided based on

standard peptide synthesis practices.

General Handling and Stock Solution Preparation

¢ Handling: All operations should be conducted in a well-ventilated fume hood. Personal protective
equipment (PPE) including gloves and safety glasses is mandatory [3].

¢ Stock Solution: A typical stock solution might be prepared at a 0.1-0.2 M concentration in an
anhydrous aprotic solvent like DMF or DCM. The solution should be stored under an inert
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atmosphere (e.g., nitrogen) at -20°C to minimize moisture absorption and degradation.

Key Steps in a Hypothetical Synthesis Protocol

e Deprotection of the N-terminal Boc Group: This is the primary acid-modulated step. It typically
uses Trifluoroacetic Acid (TFA) in an inert solvent like Dichloromethane (DCM), often with
scavengers to trap the resulting tert-butyl cation.

¢ Neutralization and Washing: After deprotection, the resin is neutralized, usually with a base like
Diisopropylethylamine (DIPEA) in DMF, and thoroughly washed to remove residual acid.

e Coupling Reaction: The Boc-Asp-Ofm derivative is activated using standard coupling reagents like
Dicyclohexylcarbodiimide (DCC) or HOBt/DIC and added to the resin-bound peptide chain for a
set period.

¢ Final Global Deprotection: After the full sequence is assembled, a strong acid like Hydrogen
Fluoride (HF) or TFA is used to cleave the peptide from the resin and remove all remaining protecting
groups, including the OFm group on the aspartic acid side chain.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s589991?utm_src=pdf-bulk
https://www.smolecule.com/products/s589991?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

